Cas no 1404309-51-8 (4-Bromopyrazolo[1,5-a]pyridin-2-amine)

• Product Name: 4-Bromopyrazolo[1,5-a]pyridin-2-amine
• CAS No: 1404309-51-8
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD23106448
• CID: 2114312
• PubChem ID: 70979739
• Update Time: 2025-07-19

4-Bromopyrazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-Pyrazolo[1,5-a]pyridin-2-amine
• Pyrazolo[1,5-a]pyridin-2-amine, 4-bromo-
• 4-bromopyrazolo[1,5-a]pyridin-2-amine
• MMMBISQBDZHRTI-UHFFFAOYSA-N
• PB37649
• SB13246
• 4-bromo-pyrazolo[1,5-a]pyridin-2-ylamine
• 1404309-51-8
• P13838
• AS-51890
• CS-0050965
• DA-39793
• MFCD23106448
• EN300-1165940
• Z1618107118
• SCHEMBL13731252
• SY099398
• AKOS027251833
• 4-Bromopyrazolo[1,5-a]pyridin-2-amine

• MDL： MFCD23106448
• Inchi： 1S/C7H6BrN3/c8-5-2-1-3-11-6(5)4-7(9)10-11/h1-4H,(H2,9,10)
• InChI Key： MMMBISQBDZHRTI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C1=CC(N)=N2

Computed Properties

• Exact Mass: 210.975
• Monoisotopic Mass: 210.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4-Bromopyrazolo[1,5-a]pyridin-2-amine

Chemical Profile of 4-Bromopyrazolo[1,5-a]pyridin-2-amine (CAS No. 1404309-51-8)

4-Bromopyrazolo[1,5-a]pyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1404309-51-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyridine scaffold, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of 4-Bromopyrazolo[1,5-a]pyridin-2-amine consists of a fused bicyclic system comprising a pyrazole ring and a pyridine ring, with a bromine substituent at the 4-position and an amine group at the 2-position. This specific arrangement of functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

In recent years, there has been a surge in research focused on exploring the pharmacological properties of pyrazolo[1,5-a]pyridine derivatives. The presence of both nitrogen atoms in the fused ring system enhances the compound's ability to interact with biological targets, making it an attractive scaffold for drug discovery. Specifically, 4-Bromopyrazolo[1,5-a]pyridin-2-amine has been investigated for its potential role in modulating various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of 4-Bromopyrazolo[1,5-a]pyridin-2-amine is its utility as a building block in medicinal chemistry. The bromine atom at the 4-position provides a reactive site for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents at other positions on the molecule, enabling the creation of libraries of derivatives with tailored biological activities.

Recent studies have highlighted the compound's potential in addressing neurological disorders. Researchers have demonstrated that derivatives of pyrazolo[1,5-a]pyridine can interact with targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. For instance, modifications at the 2-amino position have been shown to enhance binding affinity to specific neurotransmitter receptors, suggesting therapeutic promise.

The amine group at the 2-position of 4-Bromopyrazolo[1,5-a]pyridin-2-amine also plays a crucial role in its reactivity and biological profile. This functional group can participate in hydrogen bonding interactions with biological targets, which is essential for achieving high selectivity and efficacy. Additionally, it serves as a site for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

In addition to its pharmaceutical applications, 4-Bromopyrazolo[1,5-a]pyridin-2-amine has found utility in materials science. The unique electronic properties of this compound make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). By incorporating it into polymer matrices or thin films, researchers can exploit its ability to absorb and emit light across different wavelengths.

The synthesis of 4-Bromopyrazolo[1,5-a]pyridin-2-amine typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of hydrazine with β-ketoesters followed by cyclization to form the pyrazole ring. Subsequent bromination and functionalization at the 2-position yield the desired product. These synthetic routes highlight the compound's accessibility and feasibility for large-scale production.

The growing interest in 4-Bromopyrazolo[1,5-a]pyridin-2-amine underscores its significance as both a research tool and a potential lead compound for drug development. As computational methods advance, virtual screening techniques are being employed to identify novel derivatives with enhanced pharmacological profiles. These efforts are complemented by experimental validation through high-throughput screening assays.

Future directions in research may focus on exploring new synthetic methodologies that improve yield and scalability while reducing environmental impact. Green chemistry principles are increasingly being integrated into drug discovery processes to minimize waste and hazardous byproducts. By adopting sustainable practices, scientists can ensure that compounds like 4-Bromopyrazolo[1,5-a]pyridin-2-amine are developed responsibly.

In conclusion,4-Bromopyrazolo[1,5-a]pyridin-2-amine (CAS No. 1404309-51-8) represents a valuable asset in pharmaceutical research due to its structural versatility and biological relevance. Its role as an intermediate in drug synthesis and its potential applications across multiple disciplines highlight its importance in modern chemistry. As research continues to uncover new therapeutic possibilities,4-Bromopyrazolo[1,5-a]pyridin-2-amine is poised to remain at the forefront of medicinal innovation.